Cas no 898408-03-2 (N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 898408-03-2
• MF: C₂₃H₂₃N₃O₂S
• MW: 405.512624025345
• CID: 5481064
• Update Time: 2025-11-06

N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-thienyl)ethyl]-N2-phenyl-
• N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C23H23N3O2S/c27-22(23(28)25-19-9-2-1-3-10-19)24-15-20(21-11-6-14-29-21)26-13-12-17-7-4-5-8-18(17)16-26/h1-11,14,20H,12-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key： QHEPQBJIYVSDPR-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)(=O)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

Comprehensive Overview of N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 898408-03-2)

The compound N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide, identified by its CAS number 898408-03-2, is a sophisticated organic molecule that has garnered attention in pharmaceutical and biochemical research. Its unique structure combines a tetrahydroisoquinoline core with a thiophene moiety, linked through an ethanediamide bridge. This configuration suggests potential interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, researchers have focused on the role of tetrahydroisoquinoline derivatives in modulating neurological pathways, particularly in conditions like Parkinson's disease and depression. The incorporation of a thiophene ring in this compound enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for central nervous system (CNS)-targeted therapies. This aligns with current trends in medicinal chemistry, where heterocyclic compounds are increasingly explored for their bioactivity and drug-like properties.

The ethanediamide linker in CAS 898408-03-2 provides structural flexibility, allowing for optimal binding to protein targets. Computational studies suggest that this compound may exhibit affinity for G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction and are targeted by approximately 34% of FDA-approved drugs. This positions N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide as a promising scaffold for further optimization.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including amide bond formation and reductive amination. Recent advances in green chemistry have prompted researchers to explore catalytic methods for such syntheses, reducing waste and improving atom economy. These developments resonate with the growing demand for sustainable pharmaceutical manufacturing—a topic frequently searched in academic and industrial circles.

Analytical characterization of 898408-03-2 typically employs techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for reliable biological testing. The compound's stability under various pH conditions and its solubility profile are also critical parameters being investigated, as they directly influence formulation development.

In the context of drug repurposing—a trending approach in pharmaceutical research—this compound's structural features suggest potential beyond its initial applications. The presence of both hydrogen bond donors and acceptors, along with aromatic systems, makes it a versatile candidate for screening against diverse biological targets. This strategy aligns with current efforts to accelerate drug development while reducing costs.

As the scientific community continues to explore small molecule therapeutics, compounds like N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide represent valuable tools for understanding structure-activity relationships. Future research directions may include structural modifications to enhance selectivity, reduce potential off-target effects, or improve pharmacokinetic properties—topics frequently queried in drug discovery forums and databases.

The growing interest in personalized medicine and targeted therapies further underscores the importance of such specialized compounds. With its unique combination of structural elements, CAS 898408-03-2 offers researchers a platform to develop tailored solutions for specific patient populations, particularly in neurological and psychiatric disorders where current treatment options remain limited.

From a commercial perspective, the compound's patent status and synthetic accessibility are key considerations for pharmaceutical companies. As the industry shifts toward novel chemical entities with improved safety profiles, molecules like this one may attract significant investment in preclinical development. This reflects broader market trends favoring innovative therapies with clear mechanisms of action.

In conclusion, N'-phenyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide represents an intriguing case study in modern medicinal chemistry. Its structural complexity, potential biological relevance, and alignment with current research priorities make it a compound worthy of continued investigation. As scientific understanding of neurological targets evolves, so too will the applications of such carefully designed molecular architectures.